Cas no 55737-77-4 (3-Chloro-4-(methoxycarbonyl)benzoic acid)

• Product Name: 3-Chloro-4-(methoxycarbonyl)benzoic acid
• CAS No: 55737-77-4
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• MDL: MFCD00100478
• CID: 1027507
• PubChem ID: 14372235
• Update Time: 2025-04-20

3-Chloro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(methoxycarbonyl)benzoic acid
• 2-chloro-1,4-benzenedicarboxylic acid,1-methyl ester
• 3-chloro-4-methoxycarbonyl-benzoic acid
• 4-(methoxycarbonyl)-3-chlorobenzoic acid
• AGN-PC-0017LZ
• AK-41545
• ANW-57262
• chloro-terephthalic acid monomethyl ester
• Chlor-terephthalsaeure-monomethylester
• CTK8B7425
• LS11340
• SureCN1483403
• 3-chloro-4-methoxycarbonylbenzoic acid
• 1,4-Benzenedicarboxylic acid, 2-chloro-, 1-methyl ester
• IHWMWEIAAARWJH-UHFFFAOYSA-N
• Terephthalicacidmonomethylesterchloride
• AM808059
• AB0058476
• Z4884
• ST24028477
• 3-CHLORO-4-(METHOXYCARBONYL)BENZOICACID
• A870109
• AKOS016001508
• SY034354
• DB-356936
• 55737-77-4
• DTXSID10559534
• EN300-1626390
• CS-W019886
• SCHEMBL1483403
• DS-13869
• MFCD00100478

• MDL： MFCD00100478
• Inchi： 1S/C9H7ClO4/c1-14-9(13)6-3-2-5(8(11)12)4-7(6)10/h2-4H,1H3,(H,11,12)
• InChI Key： IHWMWEIAAARWJH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 212.99548
• Monoisotopic Mass: 214.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• PSA: 66.43